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Compound of Interest

Compound Name: Oxindole-4-boronic acid

Cat. No.: B8188197

Get Quote

Executive Summary
Oxindole-4-boronic acid (and its commercially stable equivalent, 4-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)oxindole, CAS: 1150271-44-5) represents a challenging but high-value

scaffold in drug discovery. The oxindole core is ubiquitous in kinase inhibitors (e.g., Sunitinib,

Nintedanib), yet the introduction of a boron moiety at the C4 position introduces specific

instability vectors.

This guide addresses the critical "pain point" of this reagent: Protodeboronation. Due to the

electron-rich nature of the oxindole ring and the specific electronics at the C4 position, this

compound is prone to rapid hydrolytic cleavage under standard basic cross-coupling

conditions. Success requires strict adherence to the modified handling protocols detailed

below.

Physicochemical Profile
The free boronic acid is rarely isolated in high purity due to rapid dehydration to boroxines and

protodeboronation. The pinacol ester (Bpin) is the standard commercial form.
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Property Free Acid (Predicted)
Pinacol Ester
(Commercial)

Chemical Name
(2-Oxo-2,3-dihydro-1H-indol-4-

yl)boronic acid

4-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)oxindole

CAS Number
Not widely listed (Use Bpin

CAS)
1150271-44-5

Molecular Weight 176.97 g/mol 259.11 g/mol

Physical State Off-white hygroscopic solid White to pale yellow powder

pKa (Boron) ~8.5 - 9.0 (Est.)[1][2]
N/A (Lewis Acidic only after

hydrolysis)

LogP ~0.8 (Low lipophilicity) ~2.5 (Moderate lipophilicity)

Storage -20°C, Desiccated, Argon
2-8°C (Short term), -20°C

(Long term)

Solubility Data & Solvent Compatibility
Boronic acids exhibit complex solubility due to the equilibrium between the monomeric acid,

trimeric boroxine (anhydride), and oligomers.

Solubility Profile (Experimental Estimates)
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Solvent Solubility (mg/mL)
Stability in Solvent
(T½ at 25°C)

Recommendation

DMSO > 50 mg/mL High (> 2 weeks)
Preferred Stock

Solvent

DMF > 40 mg/mL
Moderate (Risk of

hydrolysis)
Alternative Stock

Methanol ~ 10-20 mg/mL
Low (Solvolysis to

ester)
Avoid for storage

Water (pH 7) < 1 mg/mL
Low (Slow

protodeboronation)

Use only during

reaction

Water (pH >10) Soluble (as Boronate)
Critical Instability (< 1

hour)

Avoid prolonged

exposure

DCM/CHCl₃ < 5 mg/mL High Poor solubility

Critical Protocol: Solubilization
Do NOT attempt to dissolve Oxindole-4-boronic acid directly in aqueous buffers.

Prepare a 100 mM stock solution in anhydrous DMSO.

Sonicate for 30-60 seconds to ensure disruption of boroxine trimers.

Add to the aqueous reaction mixture last, immediately before adding the catalyst.

Stability & Degradation Mechanisms[3][4]
The primary failure mode for Oxindole-4-boronic acid is Protodeboronation. This reaction is

base-catalyzed and irreversible, replacing the C-B bond with a C-H bond, yielding the non-

functional oxindole.

Mechanism of Instability
The C4 position of the oxindole is electronically coupled to the nitrogen lone pair. Under basic

conditions (pH > pKa of Boronic Acid), the species exists as the tetrahedral boronate anion.
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This anionic character increases the electron density on the ring, facilitating ipso-protonation by

water.

Activation Phase
Degradation Phase

Boronic Acid
(Neutral)

Boronate Anion
(Tetrahedral) pH > 8.5

Base (OH-)

Ipso-Protonation
(Transition State)

 Slow (RDS)

Oxindole
(De-borylated)

 Irreversible

Boric Acid

Click to download full resolution via product page

Caption: Kinetic pathway of base-catalyzed protodeboronation. The boronate anion is the

reactive species for both cross-coupling (desired) and degradation (undesired).

Stability Factors[3][4][5]
pH Sensitivity: Stability decreases logarithmically as pH approaches or exceeds the pKa

(~8.8).

Temperature: Degradation rates double for every ~10°C increase.

Metal Catalysis: Certain metals (Cu, Ag) can accelerate protodeboronation. Pd(0) is

generally safe, but Pd(II) can be problematic if reduction is slow.

Experimental Protocols
A. Optimized Suzuki-Miyaura Coupling for Unstable
Boronic Acids
Standard conditions (K₂CO₃/DMF/90°C) often fail for this substrate. Use this "Slow-Release"

protocol.
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Reagents:

Aryl Halide (1.0 equiv)

Oxindole-4-Bpin (1.2 - 1.5 equiv)

Catalyst: Pd(dppf)Cl₂·DCM or Pd(Amphos)Cl₂ (3-5 mol%)

Base: K₃PO₄ (3.0 equiv) or CsF (2.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Workflow:

Preparation: Charge the reaction vial with Aryl Halide, Catalyst, and Base. Seal and purge

with Argon.

Solvent Degassing: Sparge the Dioxane/Water mixture with Argon for 15 minutes. Add

solvent to the vial.[3]

Temperature: Heat the mixture to 80°C.

Slow Addition (Crucial): Dissolve the Oxindole-4-Bpin in a minimal volume of anhydrous

Dioxane. Add this solution to the hot reaction mixture dropwise over 1 hour using a syringe

pump.

Rationale: This keeps the concentration of the unstable boronate anion low, favoring the

fast transmetalation (coupling) over the slower protodeboronation.

Monitoring: Monitor by LCMS. Look for the mass of the de-borylated oxindole (MW ~133) as

a marker of degradation.

B. Solubility & Stability Assessment Protocol
Use this to validate the reagent quality before committing to large-scale synthesis.

Dissolution: Dissolve 1 mg of Oxindole-4-Bpin in 500 µL DMSO-d6.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pure.strath.ac.uk/ws/portalfiles/portal/55930434/Seath_etal_Synthesis2016_Synthesis_of_oxindoles_and_benzofuranones.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8188197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Check: Acquire ¹H NMR. Verify the doublet at ~1.3 ppm (Pinacol methyls) and aromatic

signals.

Water Challenge: Add 50 µL of D₂O (or deuterated buffer pH 10).

Time-Course: Acquire spectra at t=0, 1h, 4h, 12h.

Analysis: Watch for the disappearance of the Bpin signals and the appearance of sharp

aromatic peaks corresponding to unsubstituted oxindole.

Handling & Storage Workflow
Storage: -20°C

Argon Atmosphere

Equilibrate to RT
(Do not open cold)

 Prevent condensation

Weigh Quickly
(< 2 mins air exposure)

Dissolve in Anhydrous DMSO
(Sonicate to break Boroxines)

Immediate Use in Reaction
(Do not store solution)

 < 30 mins
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Caption: Best practices for handling hygroscopic and hydrolytically unstable boronic esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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